Cas no 1935580-16-7 (6-METHYL-4-OXO-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRAZINE-2-CARBOXYLIC ACID)

• Product Name: 6-METHYL-4-OXO-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRAZINE-2-CARBOXYLIC ACID
• CAS No: 1935580-16-7
• MF: C₈H₉N₃O₃
• MW: 195.175361394882
• MDL: MFCD29046116
• CID: 4630440
• PubChem ID: 91812067
• Update Time: 2025-10-16

6-METHYL-4-OXO-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRAZINE-2-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrazine-2-carboxylic acid, 4,5,6,7-tetrahydro-6-methyl-4-oxo-
• 6-Methyl-4-oxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylic Acid
• 6-METHYL-4-OXO-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRAZINE-2-CARBOXYLIC ACID

• MDL： MFCD29046116
• Inchi： 1S/C8H9N3O3/c1-4-3-11-6(7(12)9-4)2-5(10-11)8(13)14/h2,4H,3H2,1H3,(H,9,12)(H,13,14)
• InChI Key： PVFMQTPYIIUUBF-UHFFFAOYSA-N
• SMILES： C12=CC(C(O)=O)=NN1CC(C)NC2=O

Additional information on 6-METHYL-4-OXO-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRAZINE-2-CARBOXYLIC ACID

Introduction to 6-METHYL-4-OXO-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRAZINE-2-CARBOXYLIC ACID (CAS No. 1935580-16-7)

6-METHYL-4-OXO-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRAZINE-2-CARBOXYLIC ACID, identified by its CAS number 1935580-16-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolopyrazine class, a structural motif known for its diverse biological activities and potential therapeutic applications. The unique arrangement of nitrogen and oxygen atoms in its core structure contributes to its distinctive chemical properties and reactivity, making it a valuable scaffold for drug discovery and molecular research.

The synthesis and characterization of 6-METHYL-4-OXO-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRAZINE-2-CARBOXYLIC ACID involve meticulous chemical methodologies that highlight the precision required in handling heterocyclic systems. The presence of a carboxylic acid group at the 2-position and a methyl substituent at the 6-position introduces functional diversity, enabling further derivatization and exploration of its pharmacological potential. Advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and mass spectrometry have been instrumental in elucidating its molecular structure and confirming its purity.

Recent advancements in computational chemistry have facilitated the prediction of the biological activity of 6-METHYL-4-OXO-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRAZINE-2-CARBOXYLIC ACID. Molecular docking studies have revealed its potential binding affinity to various biological targets, including enzymes and receptors implicated in inflammatory responses and metabolic disorders. These findings align with the growing interest in heterocyclic compounds as modulators of cellular pathways relevant to human health.

The pharmaceutical industry has been particularly intrigued by the structural features of this compound. Its pyrazolopyrazine core is reminiscent of molecules that have demonstrated efficacy in treating conditions such as pain syndromes and neurodegenerative diseases. The carboxylic acid moiety provides a site for conjugation with other pharmacophores or for further chemical modifications aimed at enhancing bioavailability and target specificity. Such versatility underscores the importance of 6-METHYL-4-OXO-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRAZINE-2-CARBOXYLIC ACID as a building block in medicinal chemistry.

In academic research circles, this compound has been explored for its role in modulating immune responses. Preliminary studies suggest that derivatives of 6-METHYL-4-OXO-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRAZINE-2-CARBOXYLIC ACID may influence cytokine production and immune cell function. This aligns with broader efforts to develop immunomodulatory agents that could be used to treat autoimmune diseases or enhance vaccine efficacy. The ability to fine-tune the pharmacological profile through structural modifications offers a promising avenue for therapeutic intervention.

The synthesis pathways for 6-METHYL-4-OXO-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRAZINE-2-CARBOXYLIC ACID have been optimized for scalability and efficiency. Multi-step organic reactions involving cyclization and functional group transformations are commonly employed to construct the desired heterocyclic framework. The use of chiral auxiliaries or asymmetric catalysis has been investigated to achieve enantiomerically pure forms of the compound when necessary for stereochemistry-sensitive applications.

Quality control measures are stringent to ensure that 6-METHYL-4-OXO-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRAZINE-2-CARBOXYLIC ACID meets pharmaceutical-grade standards before being utilized in downstream applications. Analytical methods such as high-performance liquid chromatography (HPLC) and UV-visible spectroscopy are employed to monitor purity levels and detect impurities that could affect biological activity or safety profiles.

The future prospects for 6-METHYL-4-OXO-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRAZINE-2-CARBOXYLIC ACID are bright within the context of drug development pipelines. Its unique structural features make it an attractive candidate for further investigation into novel therapeutic modalities. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications that address unmet medical needs.

The regulatory landscape also plays a significant role in advancing compounds like 6-METHYL-4-OXO-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRAZINE-2-CARBOXYLIC ACID through rigorous testing phases before they can be approved for therapeutic use. Preclinical studies evaluating toxicity profiles and pharmacokinetic parameters are essential steps toward ensuring patient safety while maximizing therapeutic benefits.